Cas no 56977-03-8 (Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-)

Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)- structure
56977-03-8 structure
Product Name:Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-
CAS No:56977-03-8
MF:C18H22S4
MW:366.627279758453
CID:347038
PubChem ID:71444376
Update Time:2025-04-19

Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-
    • 1-methylsulfanyl-2-[4-(2-methylsulfanylphenyl)sulfanylbutylsulfanyl]benzene
    • 56977-03-8
    • 1,4-bis(o-methylthiophenylthio)butane
    • DTXSID30853162
    • 1,1'-(Butane-1,4-diyldisulfanediyl)bis[2-(methylsulfanyl)benzene]
    • Inchi: 1S/C18H22S4/c1-19-15-9-3-5-11-17(15)21-13-7-8-14-22-18-12-6-4-10-16(18)20-2/h3-6,9-12H,7-8,13-14H2,1-2H3
    • InChI Key: HSFDGDUZOMIFFM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1SC)CCCCSC1C=CC=CC=1SC

Computed Properties

  • Exact Mass: 366.06066
  • Monoisotopic Mass: 366.06043540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 0
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